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Compound of Interest

Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetic acid, (acetylthio)-, also known as S-Acetylthioglycolic acid, is a sulfur-containing

organic compound with the CAS number 1190-93-8. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and potential applications, with a

focus on its role as a chemical intermediate. Due to the limited publicly available data on its

specific biological activities, this guide also discusses the known biological effects of its parent

compound, thioglycolic acid, and its widely used derivative, N-Succinimidyl-S-acetylthioacetate

(SATA), to provide a relevant biological context. This document is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
Acetic acid, (acetylthio)- is a liquid at room temperature with a characteristic odor. Its

chemical structure features a carboxylic acid group and a thioester group. The thioester linkage

provides a protected form of a thiol, which can be deprotected under specific conditions to

reveal a reactive sulfhydryl group.
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Property Value Source(s)

CAS Number 1190-93-8 [1]

Molecular Formula C₄H₆O₃S [1]

Molecular Weight 134.15 g/mol [1]

Appearance Liquid [1]

Density 1.298 g/mL at 25 °C [1]

Refractive Index n20/D 1.506 [1]

Synonyms

S-Acetylthioglycolic acid, 2-

(Acetylthio)acetic acid,

Acetylmercaptoacetic acid

[1]

SMILES CC(=O)SCC(=O)O [1]

InChI
1S/C4H6O3S/c1-3(5)8-2-

4(6)7/h2H2,1H3,(H,6,7)
[1]

InChI Key
QSBWDKUBOZHGOU-

UHFFFAOYSA-N
[1]

Synthesis
The synthesis of Acetic acid, (acetylthio)- typically involves the S-acetylation of thioglycolic

acid. While specific, detailed experimental protocols for this exact compound are not readily

available in published literature, a general and widely used method is the reaction of a thiol with

an acetylating agent such as acetic anhydride or acetyl chloride. One documented method

mentions the reaction of thioglycolic acid with diethyl acetylmalonate to form

acetylmercaptoacetic acid.[2]

General Synthetic Pathway
The reaction involves the nucleophilic attack of the sulfur atom of thioglycolic acid on the

electrophilic carbonyl carbon of the acetylating agent.
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General Synthesis of Acetic acid, (acetylthio)-

Thioglycolic Acid
(HSCH₂COOH)

Acetic acid, (acetylthio)-
(CH₃COSCH₂COOH)

+

Acetylating Agent
(e.g., Acetic Anhydride)

Byproduct
(e.g., Acetic Acid)

Protein Thiolation using SATA

Step 1: Amination

Step 2: Deprotection

Protein with Primary Amine
(Protein-NH₂)

S-acetylated Protein
(Protein-NH-CO-CH₂-S-COCH₃)

+ SATA

SATA

Thiolated Protein
(Protein-NH-CO-CH₂-SH)

Deprotection

Deprotection
(e.g., Hydroxylamine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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